Cas no 20497-72-7 (2,5-Methano-1H-inden-1-one, octahydro-)

2,5-Methano-1H-inden-1-one, octahydro- structure
20497-72-7 structure
Product Name:2,5-Methano-1H-inden-1-one, octahydro-
CAS No:20497-72-7
MF:C10H14O
MW:150.217563152313
CID:1394197
PubChem ID:13040808
Update Time:2025-04-20

2,5-Methano-1H-inden-1-one, octahydro- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Methano-1H-inden-1-one, octahydro-
    • DTXSID90516069
    • Octahydro-1H-2,5-methanoinden-1-one
    • 20497-72-7
    • Inchi: 1S/C10H14O/c11-10-8-4-6-1-2-9(10)7(3-6)5-8/h6-9H,1-5H2
    • InChI Key: XGTCUZLPFBVCNL-UHFFFAOYSA-N
    • SMILES: O=C1C2CC3CCC1C(C2)C3

Computed Properties

  • Exact Mass: 150.10452
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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